4-{[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}pyridine

• IUPAC Name: [3-(1-butylimidazol-2-yl)piperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C18H24N4O/c1-2-3-11-21-13-10-20-17(21)16-5-4-12-22(14-16)18(23)15-6-8-19-9-7-15/h6-10,13,16H,2-5,11-12,14H2,1H3
• InChI Key: TZEQYWMQYRJYGY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN=C1C2CCCN(C2)C(=O)C3=CC=NC=C3
• Molecular Formula: C18H24N4O
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 4-{[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}pyridine often involves complex heterocyclic chemistry techniques, including C-H functionalization and site-selective reactions. A significant method for the synthesis of imidazo[1,2-a]pyridines, a related heterocycle, has been described, highlighting the importance of transition metal catalysis and metal-free approaches for functionalization at various positions of the heterocyclic ring (Shankar et al., 2023).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds, including 4-{[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}pyridine, is crucial for understanding their chemical reactivity and biological activity. Studies on the structure of similar compounds, such as imidazo[1,2-b]pyridazines, indicate the versatility of the scaffold in interacting with biological targets due to its ability to form multiple binding modes (Garrido et al., 2021).

Chemical Reactions and Properties

The reactivity of heterocyclic compounds, including the one , is often explored through various chemical reactions, such as C-N bond-forming cross-coupling reactions. These reactions are pivotal for the functionalization of aromatic, heterocyclic, and aliphatic amines, using aryl halides and arylboronic acids with copper-mediated systems, indicating the compound's potential for further chemical modifications (Kantam et al., 2013).

Physical Properties Analysis

The physical properties of such compounds are essential for their application in drug design and material science. Although specific studies on 4-{[3-(1-butyl-1H-imidazol-2-yl)piperidin-1-yl]carbonyl}pyridine were not found, the investigation of related heterocyclic compounds provides insights into their solubility, stability, and other physicochemical characteristics crucial for their practical applications.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards electrophiles and nucleophiles, are fundamental for understanding the behavior of these compounds in biological systems and synthetic pathways. Research on related heterocyclic frameworks, such as pyrazolo[3,4-d]pyrimidines, has revealed their significant medicinal attributes and the influence of their structure on their biological activity (Chauhan & Kumar, 2013).